Ethyl 3-fluoro-6-iodo-2-methylbenzoate
Description
Ethyl 3-fluoro-6-iodo-2-methylbenzoate is a chemical compound with the molecular formula C10H10FIO2 . It is used in scientific research due to its diverse applications, including drug discovery, organic synthesis, and material science.
Molecular Structure Analysis
The molecular structure of Ethyl 3-fluoro-6-iodo-2-methylbenzoate consists of a benzoate core with fluorine, iodine, and methyl substituents, as well as an ethyl ester group . The average mass is 308.088 Da .Scientific Research Applications
Applications in Radiopaque Compounds
Ethyl 3-fluoro-6-iodo-2-methylbenzoate is investigated for its potential in creating radiopaque compounds. These compounds, derivatives of aromatic hydrocarbons with iodine ortho to fluorine, exhibit anesthetic, hypnotic, and analgesic effects. However, their use in concentrations required to produce a desirable opaque is limited due to irritation to the gastric and intestinal tract (Mittelstaedt & Jenkins, 1950).
In Synthesis of Pharmacologically Active Compounds
The compound has been involved in the preparation of pharmacologically active benzo[b]thiphen derivatives, indicating its utility in creating molecules with potential therapeutic effects (Chapman, Clarke, & Sawhney, 1968).
In Structural Modification of Antibiotics
It has been used in structural modifications to create analogs of ofloxacin, an antibiotic, suggesting its role in the development and enhancement of pharmaceutical compounds (Rádl, Kovářová, Moural, & Bendová, 1991).
In Determining Crystal Structures
The compound contributes to the determination of crystal structures of novel compounds designed as cytotoxic agents. The study of these structures is crucial for understanding the behavior and potential therapeutic applications of these novel compounds (Gündoğdu, Aytaç, Müller, Tozkoparan, & Kaynak, 2017).
In Synthesis of Na+/H+ Antiporter Inhibitors
Its involvement in the synthesis of Na+/H+ antiporter inhibitors highlights its significance in developing treatments for conditions such as acute myocardial infarction. This demonstrates its potential in therapeutic applications aimed at preserving cellular integrity and functional performance (Baumgarth, Beier, & Gericke, 1997).
properties
IUPAC Name |
ethyl 3-fluoro-6-iodo-2-methylbenzoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10FIO2/c1-3-14-10(13)9-6(2)7(11)4-5-8(9)12/h4-5H,3H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CKYMMECDQSWSOE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C=CC(=C1C)F)I |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10FIO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.09 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 3-fluoro-6-iodo-2-methylbenzoate | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-{[(1-Cyanocyclopentyl)carbamoyl]methoxy}benzoic acid](/img/structure/B2584469.png)
![4-{1-[3-(2,4-dimethylphenoxy)-2-hydroxypropyl]-1H-benzimidazol-2-yl}-1-(3-methoxyphenyl)pyrrolidin-2-one](/img/structure/B2584470.png)
![7-(4-chlorobenzyl)-1,3-dimethyl-8-[(2-phenylethyl)amino]-3,7-dihydro-1H-purine-2,6-dione](/img/structure/B2584480.png)
![Tert-butyl 1-acetyl-3-azabicyclo[3.1.0]hexane-3-carboxylate](/img/structure/B2584481.png)
![8-[(E)-2-[(4-bromophenyl)methylidene]hydrazin-1-yl]-1,3-dimethyl-7-[(4-methylphenyl)methyl]-2,3,6,7-tetrahydro-1H-purine-2,6-dione](/img/structure/B2584482.png)
![Ethyl 7-hydroxy-4,6-dinitro-2-[(phenylcarbonyl)amino]-1-benzothiophene-3-carboxylate](/img/structure/B2584485.png)
